Cas no 1503795-39-8 (3-bromo-5-(morpholine-3-amido)benzoic acid)

• Product Name: 3-bromo-5-(morpholine-3-amido)benzoic acid
• CAS No: 1503795-39-8
• MF: C₁₂H₁₃BrN₂O₄
• MW: 329.146622419357
• CID: 6206098
• PubChem ID: 81560941
• Update Time: 2025-05-24

3-bromo-5-(morpholine-3-amido)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-bromo-5-(morpholine-3-amido)benzoic acid
• 1503795-39-8
• AKOS020139665
• EN300-17420312

• Inchi： 1S/C12H13BrN2O4/c13-8-3-7(12(17)18)4-9(5-8)15-11(16)10-6-19-2-1-14-10/h3-5,10,14H,1-2,6H2,(H,15,16)(H,17,18)
• InChI Key： CRPIRIISGSSHSD-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)O)C=C(C=1)NC(C1COCCN1)=O

Computed Properties

• Exact Mass: 328.00587g/mol
• Monoisotopic Mass: 328.00587g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 87.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on 3-bromo-5-(morpholine-3-amido)benzoic acid

3-Bromo-5-(Morpholine-3-Amido)Benzoic Acid: A Comprehensive Overview

The compound 3-bromo-5-(morpholine-3-amido)benzoic acid (CAS No. 1503795-39-8) is a highly specialized organic molecule with significant potential in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a bromine atom at the 3-position of a benzoic acid moiety and a morpholine-3-amido group at the 5-position. The presence of these functional groups imparts distinctive chemical and biological properties to the molecule, making it a subject of interest in contemporary research.

The synthesis of 3-bromo-5-(morpholine-3-amido)benzoic acid involves a series of well-defined organic reactions, including nucleophilic substitution, amide bond formation, and oxidation processes. Researchers have optimized these steps to achieve high yields and purity levels, ensuring the compound's suitability for advanced applications. Recent studies have focused on improving the efficiency of these synthetic pathways, particularly through the use of catalytic systems and green chemistry principles.

In terms of applications, 3-bromo-5-(morpholine-3-amido)benzoic acid has shown promise in the development of novel pharmaceutical agents. Its amide group facilitates interactions with biological targets, such as enzymes and receptors, making it a valuable scaffold for drug design. For instance, studies have demonstrated its potential as an inhibitor of certain kinases involved in cancer progression. Additionally, the bromine substituent enhances the molecule's lipophilicity, improving its bioavailability and pharmacokinetic profile.

The morpholine ring in the compound contributes significantly to its stability and solubility properties. Morpholine is known for its ability to form hydrogen bonds, which can enhance the molecule's interaction with biological systems. This feature has been leveraged in recent research to develop targeted drug delivery systems and biocompatible materials. Furthermore, the benzoic acid moiety provides a platform for further functionalization, enabling the creation of derivatives with tailored activities.

Recent advancements in computational chemistry have allowed researchers to predict the behavior of 3-bromo-5-(morpholine-3-amido)benzoic acid in complex biological environments. Molecular docking studies have revealed potential binding modes with key proteins, providing insights into its mechanism of action. These findings have been corroborated by experimental data from in vitro assays, further validating its therapeutic potential.

In conclusion, 3-bromo-5-(morpholine-3-amido)benzoic acid represents a versatile building block for modern chemical innovation. Its unique structure and functional groups make it a valuable asset in drug discovery and material science. As research continues to uncover its full potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in these fields.